Cas no 20331-45-7 (6-O-2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl-D-galactopyranose)

• Product Name: 6-O-2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl-D-galactopyranose
• CAS No: 20331-45-7
• MF: C₂₀H₃₅NO₁₆
• MW: 545.489008188248
• CID: 241053
• PubChem ID: 46906058
• Update Time: 2025-04-19

6-O-2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 6-O-[2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl]-D-galactopyranose
• 6-O-[2-ACETAMIDO-2-DEOXY-4-O-(BETA-D-GALACTOPYRANOSYL)-BETA-D-GLUCOPYRANOSYL]-D-GALACTOPYRANOSE
• Gal1-β-4GlcNAc1-β-6Gal
• reg
• 6-O-2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl-D-galactopyranose
• 209977-52-6
• N-((2R,3R,4R,5S,6R)-4-hydroxy-6-(hydroxymethyl)-2-(((2R,3R,4S,5R)-3,4,5,6-tetrahydroxytetrahydro-2H-pyran-2-yl)methoxy)-5-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-3-yl)acetamide
• Epitope ID:158533
• beta-D-Galp-(1->4)-beta-D-GlcpNAc-(1->6)-D-Galp
• A-D-glucopyranosyl]-D-galactopyranose
• beta-D-Gal-(1->4)-beta-D-GlcNAc-(1->6)-D-Gal
• A-D-galactopyranosyl)-
• N-[(2R,3R,4R,5S,6R)-4-hydroxy-6-(hydroxymethyl)-2-[[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxyoxan-2-yl]methoxy]-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• SCHEMBL5525281
• W-201774
• Q27127124
• 6-O-[2-Acetamido-2-deoxy-4-O-(
• GAL 1-BETA-4GLCNAC1-BETA-6GAL
• beta-D-galactosyl-(1->4)-N-acetyl-beta-D-glucosaminyl-(1->6)-D-galactose
• Galbeta1-4GlcNAcbeta1-6Gal
• 20331-45-7
• beta-D-galactopyranosyl-(1->4)-2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->6)-D-galactopyranose
• CHEBI:60214
• 6-O-[2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranosyl]-D-galactopyranose

• Inchi： 1S/C20H35NO16/c1-5(24)21-9-12(27)17(37-20-16(31)14(29)10(25)6(2-22)35-20)7(3-23)36-19(9)33-4-8-11(26)13(28)15(30)18(32)34-8/h6-20,22-23,25-32H,2-4H2,1H3,(H,21,24)/t6-,7-,8-,9-,10+,11+,12-,13+,14+,15-,16-,17-,18?,19-,20+/m1/s1
• InChI Key： VZIJAGXHAXHZJU-MRGJSYKYSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)OC[C@@H]1[C@@H]([C@@H]([C@H](C(O)O1)O)O)O

Computed Properties

• Exact Mass: 545.19600
• Monoisotopic Mass: 545.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 278A^2
• XLogP3: -6.9

Experimental Properties

• Density: 1.71
• Boiling Point: 948.5°C at 760 mmHg
• Flash Point: 527.5°C
• Refractive Index: 1.65
• PSA: 277.55000
• LogP: -7.03830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides